Cas no 1261983-51-0 ([1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2'-(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2'-(trifluoromethyl)-
• CAS No: 1261983-51-0
• MF: C₁₄H₈F₃NO
• MW: 263.21463394165
• MDL: MFCD18314446
• CID: 2767532
• Update Time: 2025-06-11

[1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2'-(trifluoromethyl)-

• MDL： MFCD18314446
• Inchi： 1S/C14H8F3NO/c15-14(16,17)13-4-2-1-3-12(13)10-5-9(8-18)6-11(19)7-10/h1-7,19H
• InChI Key： WFSJMOCOCWNXBO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C(F)(F)F)=CC(O)=CC(C#N)=C1

Additional information on [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2'-(trifluoromethyl)-

Recent Advances in the Study of [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2'-(trifluoromethyl)- (CAS: 1261983-51-0)

The compound [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2'-(trifluoromethyl)- (CAS: 1261983-51-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its biphenyl scaffold, combined with the trifluoromethyl and hydroxy functional groups, offers a versatile platform for further chemical modifications. Researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most notable findings is the compound's ability to modulate the activity of specific protein kinases. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2'-(trifluoromethyl)- exhibited potent inhibitory effects against a subset of tyrosine kinases, with IC50 values in the nanomolar range. This suggests its potential as a lead compound for the development of targeted cancer therapies.

Furthermore, the compound's pharmacokinetic properties have been investigated in preclinical models. Studies have shown that it possesses favorable absorption and distribution characteristics, making it a promising candidate for further optimization. However, challenges remain in improving its metabolic stability and reducing potential off-target effects, which are currently areas of active research.

In addition to its therapeutic potential, [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2'-(trifluoromethyl)- has also found applications in material science. Its unique electronic properties, attributed to the presence of the trifluoromethyl group, make it a valuable building block for the synthesis of organic electronic materials. Recent work has explored its use in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices.

Looking ahead, researchers are focusing on expanding the structural diversity of this compound through innovative synthetic strategies. The integration of computational chemistry and high-throughput screening methods is expected to accelerate the discovery of novel derivatives with enhanced biological activity and improved drug-like properties. Collaborative efforts between academic institutions and pharmaceutical companies are also underway to translate these findings into clinical applications.

In conclusion, [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2'-(trifluoromethyl)- (CAS: 1261983-51-0) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it a valuable tool for drug discovery and material science. Continued research in this area is expected to yield significant breakthroughs in the coming years.